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Compound of Interest

Compound Name:
3-Hydroxybisabola-1,10-dien-9-

one

Cat. No.: B1163741 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
3-Hydroxybisabola-1,10-dien-9-one is a sesquiterpenoid compound that has been identified

in plant species of the genera Curcuma and Alpinia. As a member of the bisabolane class of

sesquiterpenoids, it is part of a group of natural products known for a wide range of biological

activities. This technical guide provides a summary of the available chemical information for 3-
Hydroxybisabola-1,10-dien-9-one, including its chemical identifiers. Detailed experimental

data, specific biological activities, and associated signaling pathways for this particular

compound are not extensively documented in publicly available scientific literature. This guide

serves as a foundational reference for researchers interested in the further investigation of this

and related natural products.

Chemical Identification
Detailed stereochemical information for 3-Hydroxybisabola-1,10-dien-9-one is not definitively

established in the available literature. The IUPAC name is therefore presented without

stereochemical descriptors. The structural representation and key identifiers are provided

below.
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Identifier Value Source

CAS Number 129673-86-5 [1][2]

Molecular Formula C₁₅H₂₄O₂

IUPAC Name

6-(4-hydroxy-4-

methylcyclohex-1-en-1-yl)-2-

methylhept-2-en-4-one

Inferred from related structures

Physicochemical Properties
Specific, experimentally determined physicochemical data for 3-Hydroxybisabola-1,10-dien-9-
one are limited. The properties of related bisabolane sesquiterpenoids suggest that it is a

lipophilic compound.

Property Value Notes

Molecular Weight 236.35 g/mol
Calculated from molecular

formula

Appearance Powder From vendor data

Solubility

Soluble in Chloroform,

Dichloromethane, Ethyl

Acetate, DMSO, Acetone

From vendor data

Natural Occurrence
3-Hydroxybisabola-1,10-dien-9-one has been identified as a constituent of the following plant

species:

Curcuma longa(Turmeric): The rhizomes of Curcuma longa are a well-documented source of

a variety of bisabolane-type sesquiterpenoids.[3][4][5][6][7]

Alpinia intermediaand otherAlpiniaspecies: The genus Alpinia is also known to produce a

diverse array of sesquiterpenoids.[8][9]
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Experimental Protocols
Detailed experimental protocols for the specific isolation and purification of 3-
Hydroxybisabola-1,10-dien-9-one are not readily available. However, general methodologies

for the extraction of sesquiterpenoids from Curcuma longa can be adapted.

General Isolation Workflow for Sesquiterpenoids from
Curcuma longa
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Dried Rhizomes of Curcuma longa
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Caption: General workflow for the isolation of sesquiterpenoids from Curcuma longa.
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Biological Activity
While a wide range of biological activities, including anti-inflammatory, antioxidant, and

anticancer effects, have been reported for crude extracts of Curcuma longa and for various

isolated bisabolane sesquiterpenoids, specific bioactivity data for 3-Hydroxybisabola-1,10-
dien-9-one is not available in the current body of scientific literature.[3][4][6]

Known Biological Activities of Related Bisabolane
Sesquiterpenoids
Research on compounds structurally related to 3-Hydroxybisabola-1,10-dien-9-one has

indicated potential therapeutic applications. For instance, other bisabolane-type

sesquiterpenoids from Curcuma longa have demonstrated anti-inflammatory effects through

the NF-κB/MAPK pathway and vasorelaxant activities via the PI3K/Akt pathway.[3]

Signaling Pathways (Hypothetical)
Given the lack of specific studies on 3-Hydroxybisabola-1,10-dien-9-one, any depiction of

signaling pathway involvement would be speculative. Based on the activities of other

bisabolane sesquiterpenoids, a hypothetical workflow for investigating its anti-inflammatory

potential is presented below.
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3-Hydroxybisabola-1,10-dien-9-one

Treatment with Compound
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(Griess Assay)
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Caption: Hypothetical workflow for evaluating the anti-inflammatory activity of the compound.

Future Directions
The existing data on 3-Hydroxybisabola-1,10-dien-9-one are limited, presenting a clear

opportunity for further research. Key areas for future investigation include:

Definitive Structural Elucidation: Isolation of a sufficient quantity of the compound for

comprehensive spectroscopic analysis (1D and 2D NMR, HR-MS) to confirm its structure

and determine its absolute stereochemistry.

Total Synthesis: Development of a synthetic route to enable the production of larger

quantities for extensive biological evaluation and to confirm the proposed structure.

Pharmacological Screening: A broad-based screening of the compound's activity against

various biological targets to identify potential therapeutic applications.
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Mechanism of Action Studies: Once a significant biological activity is identified, further

studies to elucidate the underlying molecular mechanisms and signaling pathways will be

crucial.

This technical guide highlights the current knowledge gap regarding 3-Hydroxybisabola-1,10-
dien-9-one and aims to provide a starting point for researchers to explore the potential of this

natural product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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